4-Methylsulfanyl-N-(3-oxo-3-pyrrolidin-1-ylpropyl)-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide

• IUPAC Name: 4-methylsulfanyl-N-(3-oxo-3-pyrrolidin-1-ylpropyl)-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide
• InChI: InChI=1S/C20H29N3O4S2/c1-28-15-10-18(20(25)21-12-9-19(24)23-13-5-6-14-23)22-29(26,27)16-11-17-7-3-2-4-8-17/h2-4,7-8,11,16,18,22H,5-6,9-10,12-15H2,1H3,(H,21,25)/b16-11+
• InChI Key: YMUGSKIZFYOMLA-LFIBNONCSA-N
• Canonical SMILES: CSCCC(C(=O)NCCC(=O)N1CCCC1)NS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CSCCC(C(=O)NCCC(=O)N1CCCC1)NS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C20H29N3O4S2
• Molecular Weight: 439.6 g/mol

Description

4-Methylsulfanyl-N-(3-oxo-3-pyrrolidin-1-ylpropyl)-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide is a useful research compound. Its molecular formula is C20H29N3O4S2 and its molecular weight is 439.59. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis Applications

Research highlights the utility of β-Oxoanilides and acetoacetanilides in the synthesis of heterocyclic compounds, such as pyridine and pyrazole derivatives, indicating potential avenues for the synthesis and functionalization of complex molecules for pharmaceuticals or materials science (Hussein, Harb, & Mousa, 2008); (Harb, Hussein, & Mousa, 2006).

Synthetic Methodology Development

Studies on improving synthetic routes, such as the development of sulfonylation techniques for synthesizing sulfide derivatives, provide insight into methodology advancements that could be applied to the synthesis of complex sulfanyl-containing compounds (Wen-jun, 2007).

Optical and Electronic Material Development

Research into π-conjugated organic materials based on methyl pyridinium compounds demonstrates the potential of structurally similar compounds in the development of optical and electronic materials, suggesting applications in nonlinear optics and photoluminescence (Antony et al., 2019).

Inorganic Chemistry and Material Science

The study of iron(II) complexes with sulfanyl-, sulfinyl-, and sulfonyl-dipyrazolylpyridine ligands reveals the intricate interplay between spin-crossover and phase changes, hinting at the complex's potential in magnetic and materials chemistry (Cook, Kulmaczewski, Barrett, & Halcrow, 2015).

Antimicrobial Activity Studies

Research on the antimicrobial activity of sulfonamide derivatives showcases the potential biomedical applications of structurally related compounds in addressing microbial resistance and developing new antimicrobial agents (Zareef, Iqbal, & Arfan, 2008).